Cas no 4252-61-3 ([butan-2-yl(phenyl)phosphoryl]benzene)

[butan-2-yl(phenyl)phosphoryl]benzene structure
4252-61-3 structure
Product Name:[butan-2-yl(phenyl)phosphoryl]benzene
CAS No:4252-61-3
MF:C16H19OP
MW:258.295225381851
CID:1515035
PubChem ID:245884
Update Time:2025-04-21

[butan-2-yl(phenyl)phosphoryl]benzene Chemical and Physical Properties

Names and Identifiers

    • [butan-2-yl(phenyl)phosphoryl]benzene
    • CTK1D8092
    • AC1L6GVB
    • (1-methylpropyl)diphenylphosphane oxide
    • NSC58261
    • NCIOpen2_002783
    • (BUTAN-2-YL-PHENYL-PHOSPHORYL)BENZENE
    • butan-2-yl(diphenyl)phosphane oxide
    • Diphenyl-s-butylphosphin-oxid
    • SureCN5968030
    • (butan-2-yl-phenylphosphoryl)benzene
    • AC1Q6RCQ
    • i-Butyl-diphenylphosphinoxid
    • diphenyl-sec-butylphosphine oxide
    • NSC-58261
    • 4252-61-3
    • SCHEMBL5968030
    • DTXSID50288952
    • Inchi: 1S/C16H19OP/c1-3-14(2)18(17,15-10-6-4-7-11-15)16-12-8-5-9-13-16/h4-14H,3H2,1-2H3
    • InChI Key: CJAURDCSAQYORR-UHFFFAOYSA-N
    • SMILES: P(C1C=CC=CC=1)(C1C=CC=CC=1)(C(C)CC)=O

Computed Properties

  • Exact Mass: 258.11747
  • Monoisotopic Mass: 258.117352223g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 266
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07
  • LogP: 3.79900
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